Cas no 24558-36-9 (Benzenamine,N,N,2,6-tetramethyl-4-nitro-)

• Product Name: Benzenamine,N,N,2,6-tetramethyl-4-nitro-
• CAS No: 24558-36-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 269979
• PubChem ID: 141119
• Update Time: 2025-04-19

Benzenamine,N,N,2,6-tetramethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N,2,6-tetramethyl-4-nitro-
• N,N,2,6-Tetramethyl-4-nitroaniline
• (2,6-Dimethyl-4-nitro-phenyl)-dimethyl-amine
• DTXSID10179296
• SCHEMBL19396239
• 24558-36-9

• Inchi： 1S/C10H14N2O2/c1-7-5-9(12(13)14)6-8(2)10(7)11(3)4/h5-6H,1-4H3
• InChI Key： CCELYGJVZZYHES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C(=C(C)C=1)N(C)C)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 310.7°Cat760mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.574
• PSA: 46.38